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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Bis(2-aminophenyl) sulfide (CAS RN: 5873-51-8). The information is compiled for
professionals in research and drug development who may handle this compound.

Chemical and Physical Properties

Bis(2-aminophenyl) sulfide is a solid aromatic sulfide. Due to its chemical nature, it is noted
to be air-sensitive and should be handled accordingly.
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Property Value Source

Molecular Formula C12H12N2S TCI[1], precisionFDA[2]
Molecular Weight 216.30 g/mol TCI[1]

Physical State Solid TCI[1]

Appearance Crystalline Powder

Melting Point 85.0t089.0 °C TCI[1]

Solubility Soluble in Methanol TCI[1]

CAS Number 5873-51-8 TCI[1]

2-Aminophenyl Sulfide, 2,2'-
Synonyms Diaminodiphenyl Sulfide, 2,2'- TCI[1][3]

Thiodianiline

Hazard Identification and Safety Data

While specific quantitative toxicity data such as LD50 and LC50 values for Bis(2-
aminophenyl) sulfide are not readily available in the public domain, the compound is
classified with several hazards according to the Globally Harmonized System (GHS).

Hazard GHS Hazard . .
cer Signal Word Pictogram
Classification Statement
) o H315: Causes skin ]
Skin Irritation Warning GHSO07

irritation

L H319: Causes serious _
Eye Irritation o Warning GHSO07
eye irritation

Data sourced from TCI Chemicals[1][4].

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1][4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tcichemicals.com/SG/zh/p/B2928
https://precision.fda.gov/ginas/app/ui/substances/11cd501a-6801-4020-8a2c-36c2342efeae
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/OP/en/p/B2928
https://www.benchchem.com/product/b1348202?utm_src=pdf-body
https://www.benchchem.com/product/b1348202?utm_src=pdf-body
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/GB/en/p/B2928
https://www.tcichemicals.com/SG/zh/p/B2928
https://www.tcichemicals.com/GB/en/p/B2928
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e P280: Wear protective gloves/eye protection/face protection.[1][4]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1][4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]
e P337 + P313: If eye irritation persists: Get medical advice/attention.[1][4]
o P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

Experimental Protocols: Safe Handling and Storage

Due to the air-sensitive nature of Bis(2-aminophenyl) sulfide, specific handling procedures
are required to ensure safety and maintain the integrity of the compound. The following
protocols are based on best practices for handling air-sensitive solids.

General Handling Workflow

The following diagram outlines the general workflow for safely handling Bis(2-aminophenyl)
sulfide in a laboratory setting.
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General Handling Workflow for Bis(2-aminophenyl) sulfide

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Work in a Fume Hood
or Glove Box

:

Prepare Inert Atmosphere
(Nitrogen or Argon)

:

Use Dry Glassware

Handling

Weigh Compound Under
Inert Atmosphere

:

Transfer Using Schlenk Line
or in Glove Box

:

Dissolve in an Appropriate
Dry Solvent if Needed

Post-Handling

Store Under Inert Gas
in a Tightly Sealed Container

:

Clean Glassware and
Work Area Thoroughly

:

Dispose of Waste According
to Institutional Guidelines

Click to download full resolution via product page

General Handling Workflow
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Storage Conditions

 Inert Atmosphere: Store under an inert gas such as nitrogen or argon to prevent degradation
from air exposure.[1]

o Temperature: It is recommended to store in a cool, dark place, at temperatures below 15°C.

[1]

o Container: Keep the container tightly closed.[1]

Emergency Procedures

In the event of an exposure or spill, the following procedures should be followed.

First Aid Measures

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical advice.[1][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. If eye irritation persists, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Spill Response Workflow

The following diagram illustrates the logical steps for responding to a spill of Bis(2-
aminophenyl) sulfide.
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Spill Response Workflow for Bis(2-aminophenyl) sulfide

Spill Detected

Evacuate Immediate Area Don Appropriate PPE
If Necessary (Gloves, Goggles, Respirator)

:

Contain the Spill
with Inert Material

:

Carefully Collect Spilled Material
into a Sealed Container

:

Decontaminate the Area

:

Dispose of Waste According to
Institutional and Local Regulations

:

Report the Incident

Click to download full resolution via product page

Spill Response Workflow

Signaling Pathways
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Information regarding the specific signaling pathways affected by Bis(2-aminophenyl) sulfide
is not available in published literature.

Disposal Considerations

Dispose of Bis(2-aminophenyl) sulfide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is recommended to consult
with your institution's environmental health and safety department for specific guidance.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier
before handling this chemical. All laboratory work should be conducted by trained professionals
in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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